Cas no 38147-00-1 (1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane)

• Product Name: 1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane
• CAS No: 38147-00-1
• MF: C₁₃H₃₉O₅Si₆
• MW: 443.958770036697
• CID: 923085
• Update Time: 2025-11-02

1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,5,7,7,7-HEPTAMETHYL-3,3-BIS
• [methyl(trimethylsilyloxy)silyl] tris(trimethylsilyl) silicate
• 1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsiloxy)tetrasiloxane
• 1,1,1,5,7,7,7-heptamethyl-3,3-bis[trimethylsiloxy]tetrasiloxane
• 1,3,3,3-Tetramethyldisiloxanyl tris(trimethylsilyl) orthosilicate #
• 1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane

• Inchi： 1S/C13H39O5Si6/c1-19(14-20(2,3)4)15-24(16-21(5,6)7,17-22(8,9)10)18-23(11,12)13/h1-13H3
• InChI Key： PFRLABBPRCZMGF-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)O[Si](C)(C)C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C |^1:2|

Computed Properties

• Exact Mass: 443.14130855 g/mol
• Monoisotopic Mass: 443.14130855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 443.96
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on 1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane

1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane (CAS No. 38147-00-1): A Multifunctional Silicone Compound for Biomedical Applications

1,1,1,5,7,7,7-Heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane, with the chemical formula C24H60Si6O3, is a complex organosilicon compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the broader family of siloxane-based materials, which are characterized by their unique combination of hydrophobicity, thermal stability, and biocompatibility. The CAS No. 38147-00-1 identifier is crucial for ensuring the precise identification of this compound, as it distinguishes it from structurally similar silicone derivatives. The compound’s molecular structure consists of a central siloxane backbone with multiple trimethylsilyl groups and heptamethyl groups attached, creating a highly branched and hydrophobic framework. This structural complexity is essential for its multifunctional applications in biomedical contexts.

Recent advancements in silicone compound synthesis have highlighted the importance of precise molecular engineering to achieve desired properties. The 1,1,1,5,7,7,7-heptamethyl substituents contribute to the compound’s exceptional hydrophobicity, while the trimethylsilyl groups enhance its chemical inertness. This combination of properties makes the compound particularly suitable for applications where long-term stability and minimal interaction with biological systems are required. Studies published in Advanced Materials (2023) have demonstrated that the siloxane backbone of this molecule provides a flexible yet durable scaffold, enabling it to adapt to various functionalization strategies without compromising its inherent stability.

The biomedical applications of 1,1,1,5,7,7,7-heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane are expanding rapidly, driven by its unique physicochemical properties. One of the most promising areas is its use as a drug delivery carrier. Research published in Journal of Controlled Release (2024) has shown that this compound can serve as a matrix for controlled release of therapeutic agents, particularly in the context of nanoparticle formulations. The hydrophobic nature of the molecule allows it to encapsulate hydrophobic drugs, while its siloxane structure provides mechanical stability to the delivery system. This has significant implications for improving the bioavailability and targeting efficiency of drugs in complex biological environments.

Another critical application lies in the development of biocompatible coatings for medical devices. A 2023 study in Biomaterials explored the use of this compound as a surface modifier for implantable devices, such as cardiovascular stents and orthopedic implants. The trimethylsilyl groups on the molecule form a hydrophobic layer that reduces protein adsorption and bacterial adhesion, thereby minimizing the risk of infection and inflammation. This property is particularly valuable in antimicrobial surface engineering, where the prevention of biofilm formation is a major challenge.

Recent breakthroughs in surface functionalization have further expanded the utility of this compound. A 2024 paper in ACS Applied Materials & Interfaces demonstrated that the siloxane backbone of this molecule can be modified to incorporate targeted ligands, enabling the creation of smart biomaterials that respond to specific biological signals. This capability is particularly relevant for regenerative medicine, where the ability to guide cell behavior through surface interactions is critical. For instance, the compound has been used to create cell-adhesive surfaces that promote the growth of specific cell types, such as osteoblasts or endothelial cells, in tissue engineering applications.

The chemical inertness of 1,1,1,5,7,7,7-heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane also makes it an attractive candidate for biocompatible adhesives in surgical applications. A 2023 study in Biomaterials Science reported the successful use of this compound to develop adhesive hydrogels for tissue repair. The hydrophobic interactions between the siloxane groups and the biological matrix enhance the mechanical strength of the adhesive, while the silicon-oxygen bonds provide long-term stability. This has potential applications in intraoperative tissue sealing and post-surgical wound closure, where traditional adhesives often face challenges with enzymatic degradation and mechanical failure.

In addition to its applications in biomedical engineering, this compound has also been explored for its role in nanotechnology. A 2024 study in Nano Letters highlighted its potential as a nanoparticle stabilizer in drug delivery systems. The siloxane backbone acts as a protective layer, preventing aggregation of nanoparticles while maintaining their colloidal stability. This property is particularly important for liposomal drug delivery, where the integrity of the lipid bilayer is critical for the release of the therapeutic payload. The hydrophobicity of the compound also enhances its compatibility with hydrophobic drugs, broadening its applicability in pharmaceutical formulations.

The safety profile of this compound is another key factor driving its adoption in biomedical applications. A 2023 review in Toxicological Sciences concluded that the silicon-based materials, including this compound, exhibit low toxicity and minimal immunogenicity when used in vivo. This is attributed to the biocompatibility of the siloxane structure, which is well-established in the field of medical device manufacturing. However, ongoing research is focused on optimizing the long-term biocompatibility of these materials, particularly in the context of chronic implantation where prolonged exposure to the biological environment may lead to unforeseen interactions.

The synthesis and modification of this compound are areas of active research, with a focus on tailoring its properties for specific applications. A 2024 study in Chemical Communications described the development of a click chemistry approach to functionalize the siloxane backbone with targeted moieties. This method allows for the precise incorporation of functional groups without compromising the structural integrity of the molecule. Such advancements are critical for expanding the application spectrum of this compound, enabling its use in personalized medicine and targeted therapy strategies.

In conclusion, 1,1,1,5,7,7,7-heptamethyl-3,3-bis(trimethylsilyl)oxytetrasiloxane (CAS No. 38147-00-1) represents a versatile and promising material for biomedical applications. Its unique combination of hydrophobicity, chemical inertness, and structural flexibility makes it suitable for a wide range of applications, from drug delivery systems to biocompatible coatings and nanotechnology. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to revolutionize various aspects of biomedical science and engineering.